Cas no 1717-36-8 (4-Amino-N-(2,4-difluorophenyl)benzenesulphonamide)

• Product Name: 4-Amino-N-(2,4-difluorophenyl)benzenesulphonamide
• CAS No: 1717-36-8
• MF: C₁₂H₁₀F₂N₂O₂S
• MW: 284.281808376312
• MDL: MFCD01935782
• CID: 117992
• PubChem ID: 2781278
• Update Time: 2025-05-25

4-Amino-N-(2,4-difluorophenyl)benzenesulphonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-(2,4-difluorophenyl)-
• 4-Amino-N-(2,4-difluorophenyl)benzenesulfonamide
• 4-AMINO-N-(2,4-DIFLUOROPHENYL)BENZENESULFONAMIDE, TECH
• 4-AMINO-N-(2,4-DIFLUOROPHENYL)BENZENESULPHONAMIDE
• AC1MCZOO
• AC1Q51X0
• AG-E-21041
• CTK4D4022
• SBB055345
• Sulfanilsaeure-(2,4-difluor-anilid)
• 4-[N-(2,4-Difluorophenyl)sulphamoyl]aniline, N-[(4-Aminophenyl)sulphonyl]-2,4-difluoroaniline
• EN300-49617
• 4-amino-N-(2,4-difluorophenyl)benzene-1-sulfonamide
• MFCD01935782
• SDCCGMLS-0066212.P001
• J-010747
• PS-6519
• SB82344
• Z278031434
• 1717-36-8
• AKOS000137703
• DTXSID50381770
• FT-0736646
• 4-Amino-N-(2,4-difluorophenyl)benzenesulphonamide

• MDL： MFCD01935782
• Inchi： 1S/C12H10F2N2O2S/c13-8-1-6-12(11(14)7-8)16-19(17,18)10-4-2-9(15)3-5-10/h1-7,16H,15H2
• InChI Key： LYWJIXGZACXKRN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1C=CC(=CC=1F)F)(=O)=O

Computed Properties

• Exact Mass: 284.0432
• Monoisotopic Mass: 284.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.502±0.06 g/cm3(Predicted)
• Boiling Point: 425.6±55.0 °C(Predicted)
• PSA: 72.19

Additional information on 4-Amino-N-(2,4-difluorophenyl)benzenesulphonamide

4-Amino-N-(2,4-difluorophenyl)benzenesulphonamide (CAS No. 1717-36-8): A Comprehensive Overview

The compound 4-Amino-N-(2,4-difluorophenyl)benzenesulphonamide (CAS No. 1717-36-8) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a sulphonamide group attached to a benzene ring substituted with an amino group and a difluorophenyl moiety. The presence of fluorine atoms in the molecule introduces distinct electronic and steric properties, making it a valuable compound for research and development.

Recent studies have highlighted the potential of 4-Amino-N-(2,4-difluorophenyl)benzenesulphonamide in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. For instance, researchers have explored its role as a modulator of protein kinases, which are critical in cellular signaling pathways associated with cancer and inflammatory disorders. The compound's ability to interact with these enzymes has shown promising results in preclinical models, suggesting its potential as a lead compound for anti-cancer therapies.

In addition to its pharmacological applications, 4-Amino-N-(2,4-difluorophenyl)benzenesulphonamide has also been investigated for its role in agrochemicals. Its ability to inhibit specific enzymes involved in plant pathogenesis has led to its consideration as a potential fungicide or herbicide. Recent advancements in green chemistry have further enhanced its appeal, as researchers aim to develop more environmentally friendly alternatives to conventional agricultural chemicals.

The synthesis of 4-Amino-N-(2,4-difluorophenyl)benzenesulphonamide involves a multi-step process that typically begins with the preparation of the sulphonyl chloride derivative followed by nucleophilic substitution with the appropriate amine. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed for quality control and structural elucidation.

From a materials science perspective, the compound's electronic properties make it a candidate for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The introduction of fluorine atoms into the structure enhances the molecule's stability and charge transport properties, which are essential for high-performance electronic devices.

Recent breakthroughs in computational chemistry have also contributed to a deeper understanding of 4-Amino-N-(2,4-difluorophenyl)benzenesulphonamide's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its interaction with biological targets and its stability under various environmental conditions. These computational studies have been instrumental in guiding experimental efforts and accelerating the discovery process.

In conclusion, 4-Amino-N-(2,4-difluorophenyl)benzenesulphonamide (CAS No. 1717-36-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing science and technology.